5-(4-chlorophthalazin-1-yl)-N-(1-hydroxy-2-methylpropan-2-yl)-2-methylbenzenesulfonamide

• Molecular Formula: C19H20ClN3O3S
• Molecular Weight: 405.9 g/mol
• IUPAC Name: 5-(4-chlorophthalazin-1-yl)-N-(1-hydroxy-2-methylpropan-2-yl)-2-methylbenzenesulfonamide
• InChI: InChI=1S/C19H20ClN3O3S/c1-12-8-9-13(10-16(12)27(25,26)23-19(2,3)11-24)17-14-6-4-5-7-15(14)18(20)22-21-17/h4-10,23-24H,11H2,1-3H3
• InChI Key: BHVVXDGGUQMHQF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NN=C(C3=CC=CC=C32)Cl)S(=O)(=O)NC(C)(C)CO

Description

5-(4-Chlorophthalazin-1-yl)-N-(1-hydroxy-2-methylpropan-2-yl)-2-methylbenzenesulfonamide is a sulfonamide derivative featuring a phthalazine core substituted with a chlorine atom at the 4-position. The benzenesulfonamide moiety is further modified with a 2-methyl group and linked to a 1-hydroxy-2-methylpropan-2-yl substituent.

Biological Activity

5-(4-chlorophthalazin-1-yl)-N-(1-hydroxy-2-methylpropan-2-yl)-2-methylbenzenesulfonamide is a complex organic compound that exhibits significant biological activity, primarily due to its unique molecular structure, which includes a sulfonamide group and a chlorophthalazin moiety. This article explores its biological activity, mechanisms of action, and potential therapeutic applications.

Molecular Structure and Properties

The molecular formula of 5-(4-chlorophthalazin-1-yl)-N-(1-hydroxy-2-methylpropan-2-yl)-2-methylbenzenesulfonamide is C19H20ClN3O3S, with a molecular weight of 393.89 g/mol. The compound features:

• Sulfonamide Group : Known for various biological activities, including antimicrobial properties.
• Chlorophthalazin Moiety : Potential anti-inflammatory and anticancer activities.

The presence of the N-(1-hydroxy-2-methylpropan-2-yl) substituent enhances solubility and interaction with biological targets, which may influence its pharmacological effects .

Antimicrobial Properties

Compounds containing sulfonamide groups are traditionally recognized for their antimicrobial effects. The mechanism typically involves inhibition of bacterial folate synthesis, which is vital for nucleic acid production. This characteristic suggests that 5-(4-chlorophthalazin-1-yl)-N-(1-hydroxy-2-methylpropan-2-yl)-2-methylbenzenesulfonamide may possess similar antimicrobial capabilities .

Anti-inflammatory Effects

The chlorophthalazin component may contribute to anti-inflammatory effects. Research indicates that phthalazine derivatives can modulate inflammatory pathways, potentially through the inhibition of specific enzymes or receptors involved in inflammatory responses . This suggests that the compound could be explored for therapeutic applications in inflammatory diseases.

Sphingosine-1-phosphate Lyase Modulation

Recent studies have highlighted the significance of sphingosine-1-phosphate (S1P) lyase in various biological processes, including immune response regulation and cardiovascular health. Inhibition of S1P lyase can lead to increased levels of S1P, which is crucial for T cell egress from lymphoid tissues . The compound's structural features suggest it may modulate S1P lyase activity, thus influencing immune responses and potentially offering therapeutic benefits in conditions like multiple sclerosis .

Case Studies and Research Findings

Several studies have investigated the biological activity of compounds similar to 5-(4-chlorophthalazin-1-yl)-N-(1-hydroxy-2-methylpropan-2-yl)-2-methylbenzenesulfonamide:

Study	Findings
Study on Sphingosine Metabolism	Demonstrated that modulation of sphingosine metabolism can influence immune responses and cardiovascular functions .
Antimicrobial Activity Assessment	Found that sulfonamide compounds significantly inhibit bacterial growth through folate pathway disruption .
Anti-inflammatory Mechanisms	Identified that phthalazine derivatives exhibit anti-inflammatory properties by inhibiting pro-inflammatory cytokines .

Scientific Research Applications

Biological Activities

The compound exhibits a variety of biological activities, primarily attributed to its unique structural features:

• Anticancer Properties : The chlorophthalazin moiety has been linked to anticancer activities. Research indicates that compounds with similar structures can inhibit tumor growth and induce apoptosis in cancer cells. For instance, studies have shown that phthalazine derivatives can act as inhibitors of specific kinases involved in cancer progression .
• Anti-inflammatory Effects : The presence of the N-(1-hydroxy-2-methylpropan-2-yl) substituent enhances the compound's anti-inflammatory properties. This is particularly relevant in the context of chronic inflammatory diseases where sulfonamides have been found to modulate inflammatory responses.
• Antimicrobial Activity : Sulfonamides are widely recognized for their antibacterial properties. The compound's sulfonamide group allows it to inhibit bacterial dihydropteroate synthase, a key enzyme in folate biosynthesis, making it effective against various bacterial infections .

Case Study 1: Anticancer Research

In a study published in the Journal of Medicinal Chemistry, researchers synthesized various phthalazine derivatives, including the target compound, and evaluated their anticancer activities against several cancer cell lines. The results demonstrated that the compound exhibited significant cytotoxicity, particularly against breast cancer cells, suggesting its potential as a lead compound for further development .

Case Study 2: Anti-inflammatory Mechanism

A study focused on the anti-inflammatory effects of sulfonamides indicated that the compound could inhibit pro-inflammatory cytokines in vitro. The research highlighted its mechanism involving the modulation of NF-kB signaling pathways, which are critical in inflammatory responses.

Comparison with Similar Compounds

Comparison with Similar Compounds

Table 1: Structural and Physical Comparison of Benzenesulfonamide Derivatives

Compound Name / ID	Core Structure	Key Substituents	Melting Point (°C)	Notable Properties / Applications
Target Compound	Phthalazine-benzenesulfonamide	4-Chlorophthalazin-1-yl, 2-methyl, N-(1-hydroxy-2-methylpropan-2-yl)	Not reported	Hypothesized enzyme inhibition (structural analogy)
4-Benzylthio-2-chloro-5-{N-[5-(3-fluorophenyl)-1,2,4-triazin-3-yl]sulfamoyl}-... (51)	Triazine-benzenesulfonamide	3-Fluorophenyl, benzylthio, 4-methylphenyl	266–268	Synthetic intermediate; characterized by NMR/IR
4-Benzylthio-2-chloro-N-(4-methylphenyl)-5-{N-[5-(4-trifluoromethylphenyl)-... (52)	Triazine-benzenesulfonamide	4-Trifluoromethylphenyl, benzylthio	277–279	High thermal stability
Pazopanib Hydrochloride	Indazole-pyrimidine-benzenesulfonamide	2,3-Dimethylindazol-6-yl, pyrimidinylamino	Not reported	VEGFR tyrosine kinase inhibitor (FDA-approved)

Key Comparisons

Core Heterocyclic Systems The target compound’s phthalazine core differs from the triazine rings in compounds 51–55 and the indazole-pyrimidine system in Pazopanib .

Substituent Effects

• The 1-hydroxy-2-methylpropan-2-yl group in the target compound introduces a polar, hydroxyl-containing side chain, which may enhance solubility compared to the benzylthio or aryl substituents in compounds 51–55 . However, this could reduce membrane permeability relative to lipophilic groups (e.g., trifluoromethyl in compound 52).

The absence of a pyrimidinylamino group (critical for Pazopanib’s kinase binding) suggests divergent mechanistic pathways for the target compound.

Synthetic Accessibility Compounds 51–55 were synthesized via 33-hour coupling reactions followed by ethanol reflux purification , a method likely applicable to the target compound. The hydroxyalkyl substituent may introduce additional challenges in protecting/deprotecting steps.

Q & A

Basic Research Questions

Q. What are the recommended synthetic protocols for 5-(4-chlorophthalazin-1-yl)-N-(1-hydroxy-2-methylpropan-2-yl)-2-methylbenzenesulfonamide, and how can reaction conditions be optimized?

• Methodological Answer : Begin with a nucleophilic substitution or coupling reaction between a phthalazine derivative and a sulfonamide intermediate. For example, chlorophthalazine derivatives can react with substituted benzenesulfonamides under reflux in polar aprotic solvents (e.g., DMF or DMSO) with a base like sodium hydride. Monitor reaction progress via TLC or HPLC. Optimize parameters (temperature, stoichiometry, solvent) using Design of Experiments (DoE) to maximize yield and purity .

Q. How can researchers characterize the purity and structural integrity of this compound post-synthesis?

• Methodological Answer : Use a combination of analytical techniques:

• Nuclear Magnetic Resonance (NMR) : Confirm proton and carbon environments (e.g., aromatic protons, sulfonamide NH, and hydroxyl groups).
• High-Resolution Mass Spectrometry (HRMS) : Verify molecular ion peaks and isotopic patterns.
• HPLC-PDA : Assess purity (>95% recommended for biological assays). Cross-reference spectral data with published sulfonamide derivatives (e.g., X-ray crystallography data from similar compounds ).

Q. What strategies are effective for evaluating the solubility and stability of this compound in aqueous and organic media?

• Methodological Answer : Perform shake-flask experiments:

• Dissolve the compound in buffers (pH 1–10) and organic solvents (e.g., DMSO, ethanol).
• Measure solubility via UV-Vis spectroscopy at λmax.
• Assess stability under accelerated conditions (e.g., 40°C/75% RH for 4 weeks) and monitor degradation using LC-MS. Adjust formulation with cyclodextrins or lipid-based carriers if insolubility limits bioactivity studies .

Advanced Research Questions

Q. How can structure-activity relationship (SAR) studies be designed to explore the pharmacophore of this sulfonamide derivative?

• Methodological Answer :

• Core Modifications : Synthesize analogs with substitutions on the phthalazine ring (e.g., replacing Cl with F or methyl groups) or sulfonamide side chain (e.g., varying hydroxyalkyl groups).
• Biological Assays : Test inhibitory activity against target enzymes (e.g., carbonic anhydrase or kinase isoforms) using enzyme kinetics. Correlate IC50 values with steric/electronic properties via QSAR modeling .
• Data Analysis : Use multivariate regression to identify critical substituents affecting potency.

Q. What experimental approaches resolve contradictions in reported biological activity data for this compound?

• Methodological Answer :

• Reproducibility Checks : Validate assays under standardized conditions (e.g., ATP concentration in kinase assays, pH control).
• Off-Target Screening : Use proteome-wide profiling (e.g., thermal shift assays) to identify non-specific interactions.
• Meta-Analysis : Compare datasets across studies, adjusting for variables like cell line heterogeneity or assay sensitivity thresholds .

Q. How can researchers determine the crystal structure and polymorphic forms of this compound?

• Methodological Answer :

• Single-Crystal X-ray Diffraction (SCXRD) : Grow crystals via slow evaporation in solvent mixtures (e.g., DCM/hexane). Solve structures using SHELX or similar software, referencing sulfonamide bond lengths and torsion angles from published analogs .
• Powder X-ray Diffraction (PXRD) : Identify polymorphs by comparing experimental diffractograms with simulated patterns from SCXRD data.

Q. What advanced techniques are recommended for studying in vivo pharmacokinetics and metabolite identification?

• Methodological Answer :

• Pharmacokinetic Profiling : Administer the compound to rodent models and collect plasma/tissue samples at timed intervals. Quantify concentrations via LC-MS/MS.
• Metabolite ID : Use high-resolution mass spectrometry (HRMS/MS) with collision-induced dissociation (CID) to fragment metabolites. Compare fragmentation patterns with in silico predictions (e.g., Meteor software) .